N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxomorpholin-3-yl)acetamide
• InChI: InChI=1S/C16H22N2O5/c1-4-18-5-6-23-16(20)14(18)10-15(19)17-11-7-12(21-2)9-13(8-11)22-3/h7-9,14H,4-6,10H2,1-3H3,(H,17,19)
• InChI Key: RXADTFCAZCLLQY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(=O)C1CC(=O)NC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide, also known as MEM, is a synthetic compound that has been studied for its potential use in scientific research. MEM is a member of the phenylacetamide class of compounds and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide is not fully understood, but it is thought to involve the modulation of sigma-1 receptors. Sigma-1 receptors are located in the endoplasmic reticulum of cells and are involved in the regulation of various cellular processes, including calcium signaling, lipid metabolism, and protein folding. It is thought that the binding of N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide to sigma-1 receptors may alter the activity of these receptors, leading to changes in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has a variety of biochemical and physiological effects. In animal studies, N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been shown to have anxiolytic and antidepressant effects. N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has also been shown to increase the release of dopamine and serotonin, two neurotransmitters that are involved in the regulation of mood and behavior. Additionally, N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide in lab experiments is its high affinity for the sigma-1 receptor. This allows researchers to specifically target this receptor and study its effects. Additionally, N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been shown to have a variety of effects on neurotransmitter release and cellular processes, making it a potentially useful tool for studying these processes. However, one limitation of using N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide is its potential toxicity. High doses of N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide have been shown to cause cytotoxicity in some cell types, potentially limiting its use in certain experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide. One area of research could focus on the development of more selective sigma-1 receptor ligands, which could help to further elucidate the role of this receptor in cellular processes. Additionally, further studies could explore the potential use of N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Finally, research could focus on the development of new synthetic routes for N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide, potentially allowing for the production of more pure and potent forms of the compound.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in a variety of cellular processes. Studies have suggested that the sigma-1 receptor may play a role in the regulation of mood, anxiety, and cognition. N-(3,5-dimethoxyphenyl)-2-(4-ethyl-2-oxo-3-morpholinyl)acetamide has also been shown to have an effect on the release of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.